2-Ethynyl-6-(3-methoxyphenyl)pyridine

• Molecular Formula: C14H11NO
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 2-ethynyl-6-(3-methoxyphenyl)pyridine
• InChI: InChI=1S/C14H11NO/c1-3-12-7-5-9-14(15-12)11-6-4-8-13(10-11)16-2/h1,4-10H,2H3
• InChI Key: HCVPZJIKLYEJGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC=CC(=N2)C#C

Description

2-Ethynyl-6-(3-methoxyphenyl)pyridine is a chemical compound of interest in advanced materials and organic chemistry research. While specific studies on this exact molecule are not fully detailed in public sources, its core structure is closely related to a class of compounds known as (2-methoxyphenyl)ethynyl pyridines. Research on these structural analogs indicates significant potential for application in the development of molecular switches and devices . These molecular switches operate through pH-induced conformational changes, where protonation and deprotonation can trigger controlled rotational movements around the central C–C bond, making them candidates for constructing synthetic molecular motors . The molecular framework, which incorporates an ethynyl linker between a methoxyphenyl group and a methylpyridine ring, is designed to allow extensive electron conjugation across the system. This feature is critical for its function in switching mechanisms and can be probed using techniques such as UV spectroscopy, which shows characteristic bathochromic shifts during the protonation state change . Researchers can utilize this compound in explorations of stimuli-responsive molecular systems. As with all reagents of this nature, 2-Ethynyl-6-(3-methoxyphenyl)pyridine is intended For Research Use Only. It is not intended for human or veterinary diagnostic or therapeutic applications, nor for any form of personal use.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs and their properties:

Compound Name	Substituents (Position)	Key Features	Synthesis Method	Applications/Notes
2-Ethynyl-6-(3-methoxyphenyl)pyridine	2-ethynyl, 6-(3-methoxyphenyl)	High reactivity for cross-coupling; π-conjugation enhances luminescence	Deprotection of alkynes	Potential optoelectronic materials
2-[2-(3-Methoxyphenyl)ethynyl]-6-methylpyridine (D8B)	2-ethynyl, 6-methyl, 3-methoxyphenyl	Methyl group reduces steric hindrance; lower polarity	Sonogashira coupling	Catalysis or ligand design
2-Ethyl-3-hydroxy-6-methylpyridine	2-ethyl, 3-hydroxy, 6-methyl	Hydrogen-bonding capacity; enhanced solubility in polar solvents	Multi-step alkylation/oxidation	Pharmaceuticals, agrochemicals
2-((3-Cyano-4,6-distyrylpyridin-2-yl)thio)acetamide	2-thioacetamide, 4,6-distyryl	Thioamide group enables metal coordination; extended conjugation	Nucleophilic substitution	Biological activity studies

Reactivity and Functional Group Analysis

• Ethynyl vs. Methyl Groups : Ethynyl substituents (e.g., in 2-Ethynyl-6-(3-methoxyphenyl)pyridine) enable covalent bonding in polymer networks or metal-organic frameworks, whereas methyl groups (e.g., in D8B) improve thermal stability but limit reactivity .
• Methoxyphenyl vs. Hydroxy Groups : The methoxy group in 2-Ethynyl-6-(3-methoxyphenyl)pyridine enhances electron-donating effects compared to hydroxy groups, which may form intramolecular hydrogen bonds (as in 2-ethyl-3-hydroxy-6-methylpyridine) .

Spectroscopic and Physical Properties

• NMR Shifts : The ethynyl proton in 2-Ethynyl-6-(3-methoxyphenyl)pyridine appears at δ 3.24 ppm, distinct from methyl protons in D8B (δ 2.3–2.5 ppm) .
• Log Kow : While experimental data for 2-Ethynyl-6-(3-methoxyphenyl)pyridine is lacking, analogs like 3-acetylpyridine (Log Kow = 0.89) suggest moderate hydrophobicity, which can be modulated by methoxy groups .

Q & A

Q. What are the established synthetic routes for 2-Ethynyl-6-(3-methoxyphenyl)pyridine, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis typically involves sequential functionalization of the pyridine ring. A common approach includes:

Introduction of the ethynyl group : Sonogashira coupling between 6-bromo-2-(3-methoxyphenyl)pyridine and trimethylsilylacetylene (TMSA), followed by deprotection .

Optimization : Use palladium catalysts (e.g., Pd(PPh₃)₄) with copper iodide as a co-catalyst in degassed THF at 60–80°C. Yield improvements (>75%) are achieved by maintaining anhydrous conditions and inert atmospheres .

• Key Data :

Step	Reagents/Conditions	Yield (%)
Coupling	Pd(PPh₃)₄, CuI, TMSA, THF, 70°C	78
Deprotection	K₂CO₃, MeOH/H₂O	92

Q. How is the structural integrity of 2-Ethynyl-6-(3-methoxyphenyl)pyridine confirmed post-synthesis?

• Methodological Answer :

• 1H/13C NMR : Verify aromatic proton environments (e.g., δ 8.2–8.4 ppm for pyridine protons, δ 3.8 ppm for methoxy group) and ethynyl carbon signals (~90–100 ppm) .
• X-ray Crystallography : Resolves spatial arrangement; the ethynyl group adopts a linear geometry (C≡C bond length ~1.20 Å) .
• Mass Spectrometry : Confirm molecular ion peak (e.g., [M+H]+ at m/z 252.1) .

Advanced Research Questions

Q. How does the 3-methoxyphenyl substituent influence binding affinity compared to positional isomers (e.g., 4-methoxyphenyl)?

• Methodological Answer :

• Structure-Activity Relationship (SAR) : Comparative assays (e.g., radioligand binding) show the 3-methoxyphenyl group enhances selectivity for adenosine A1 receptors (rA1AR) over A2AAR. For example:

Substituent	rA1AR Ki (nM)	rA2AAR Ki (nM)
3-methoxy	10.3 ± 1.2	450 ± 32
4-methoxy	139 ± 15	480 ± 45

• Mechanism : The 3-methoxy group’s orientation improves hydrophobic interactions in the A1AR binding pocket .

Q. What computational strategies predict the reactivity of ethynyl groups in pyridine derivatives?

• Methodological Answer :

• DFT Calculations : Optimize transition states for Sonogashira coupling. Ethynyl groups exhibit higher electrophilicity at the β-carbon, favoring Pd(0) oxidative addition .
• Molecular Dynamics (MD) : Simulate solvent effects (e.g., THF vs. DMF) on reaction kinetics. Polar aprotic solvents stabilize Pd intermediates, reducing side reactions .

Data Contradiction Analysis

Q. How to resolve discrepancies in reported catalytic efficiencies for ethynylation reactions?

• Methodological Answer : Conflicting yields (e.g., 60% vs. 85%) may arise from:

• Catalyst Purity : Use freshly distilled Pd(PPh₃)₄ to avoid deactivation.
• Oxygen Sensitivity : Rigorous degassing (3 freeze-pump-thaw cycles) improves reproducibility .
• Control Experiments : Compare reaction progress under identical conditions using internal standards (e.g., anthracene) to quantify conversion .

Tables for Key Findings

Q. Table 1: Comparative Binding Affinities of Pyridine Derivatives

Compound	Substituent Position	rA1AR Ki (nM)	rA2AAR Ki (nM)	Source
A	3-methoxyphenyl	10.3	450
B	4-methoxyphenyl	139	480

Q. Table 2: Optimization of Sonogashira Coupling

Parameter	Optimal Condition	Yield Improvement (%)
Solvent	THF	+15
Catalyst	Pd(PPh₃)₄/CuI	+20
Temperature	70°C	+12